Cas no 16107-88-3 (1,3,5-Triazine,2-(4-methylphenyl)-4,6-diphenyl-)

1,3,5-Triazine,2-(4-methylphenyl)-4,6-diphenyl- structure
16107-88-3 structure
Product Name:1,3,5-Triazine,2-(4-methylphenyl)-4,6-diphenyl-
CAS No:16107-88-3
MF:C22H17N3
MW:323.390484571457
CID:143529
PubChem ID:27684
Update Time:2025-04-19

1,3,5-Triazine,2-(4-methylphenyl)-4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-(4-methylphenyl)-4,6-diphenyl-
    • 2,4-DIPHENYL-6-(P-TOLYL)-S-TRIAZINE
    • 2-(4-methylphenyl)-4,6-diphenyl-s-triazine
    • 2,4-Diphenyl-6-(p-tolyl)-1,3,5-triazine
    • SCHEMBL6763917
    • 16107-88-3
    • Inchi: 1S/C22H17N3/c1-16-12-14-19(15-13-16)22-24-20(17-8-4-2-5-9-17)23-21(25-22)18-10-6-3-7-11-18/h2-15H,1H3
    • InChI Key: SJVPUWOURQRDHF-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=NC=1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 323.14241
  • Monoisotopic Mass: 323.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.149
  • Boiling Point: 548.1°C at 760 mmHg
  • Flash Point: 245.8°C
  • Refractive Index: 1.622
  • PSA: 38.67
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